Cas no 2229240-96-2 (2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine
• CAS No: 2229240-96-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5887100
• PubChem ID: 165885751
• Update Time: 2025-11-07

2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine
• EN300-1975050
• [2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropyl]methanamine
• 2229240-96-2

• Inchi： 1S/C11H12F3N/c1-7-2-3-9(12)8(4-7)10(6-15)5-11(10,13)14/h2-4H,5-6,15H2,1H3
• InChI Key： ZKRUMLFXRWQSBY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC=C(C)C=1)F)CN)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-Difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine (CAS No. 2229240-96-2)

The compound 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine (CAS No. 2229240-96-2) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and the fluoro-methylphenyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given the increasing demand for fluorinated compounds in drug discovery.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry approaches for fluorinated compounds like 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine. This aligns with global trends toward environmentally friendly manufacturing processes. Questions such as "How to optimize the yield of fluorinated cyclopropylamines?" or "What are the latest applications of difluorocyclopropane derivatives?" frequently appear in academic and industrial discussions, highlighting the compound's relevance.

The pharmacokinetic properties of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine are also under investigation, with studies exploring its metabolic stability and bioavailability. The presence of fluorine atoms often enhances these properties, making it a valuable scaffold for medicinal chemistry. Additionally, its potential role in central nervous system (CNS) targeting compounds has sparked interest, as fluorinated amines are known to cross the blood-brain barrier more efficiently.

From a synthetic chemistry perspective, the challenges associated with the preparation of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine include controlling stereochemistry and minimizing side reactions. Advanced techniques such as flow chemistry and catalyzed cyclopropanation are being explored to address these issues. These innovations are critical for scaling up production while maintaining high purity, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine has potential applications in material science, particularly in the development of fluorinated polymers with enhanced thermal and chemical resistance. The compound's ability to introduce fluorine atoms into polymeric chains could lead to breakthroughs in high-performance materials, a growing area of interest for industries ranging from aerospace to electronics.

In conclusion, 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropylmethanamine (CAS No. 2229240-96-2) represents a versatile and highly functionalized molecule with broad applicability. Its study bridges multiple disciplines, including organic synthesis, drug development, and material engineering, making it a focal point for future research and innovation.